Cas no 2228166-13-8 (2,2-dimethyl-1-(1-phenyl-1H-1,2,3-triazol-4-yl)cyclopropylmethanol)

• Product Name: 2,2-dimethyl-1-(1-phenyl-1H-1,2,3-triazol-4-yl)cyclopropylmethanol
• CAS No: 2228166-13-8
• MF: C₁₄H₁₇N₃O
• MW: 243.304282903671
• CID: 6508559
• PubChem ID: 165621042
• Update Time: 2025-05-21

2,2-dimethyl-1-(1-phenyl-1H-1,2,3-triazol-4-yl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(1-phenyl-1H-1,2,3-triazol-4-yl)cyclopropylmethanol
• 2228166-13-8
• [2,2-dimethyl-1-(1-phenyl-1H-1,2,3-triazol-4-yl)cyclopropyl]methanol
• EN300-1878867

• Inchi： 1S/C14H17N3O/c1-13(2)9-14(13,10-18)12-8-17(16-15-12)11-6-4-3-5-7-11/h3-8,18H,9-10H2,1-2H3
• InChI Key： UTLBCCKZAWZQPC-UHFFFAOYSA-N
• SMILES： OCC1(C2=CN(C3C=CC=CC=3)N=N2)CC1(C)C

Computed Properties

• Exact Mass: 243.137162174g/mol
• Monoisotopic Mass: 243.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.9Ų

Additional information on 2,2-dimethyl-1-(1-phenyl-1H-1,2,3-triazol-4-yl)cyclopropylmethanol

Research Brief on 2,2-dimethyl-1-(1-phenyl-1H-1,2,3-triazol-4-yl)cyclopropylmethanol (CAS: 2228166-13-8): Recent Advances and Applications

2,2-dimethyl-1-(1-phenyl-1H-1,2,3-triazol-4-yl)cyclopropylmethanol (CAS: 2228166-13-8) is a structurally unique compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule combines a cyclopropane ring with a 1,2,3-triazole moiety, making it a promising scaffold for drug discovery and development. Recent studies have explored its potential as a bioactive compound, particularly in the context of enzyme inhibition, antimicrobial activity, and targeted therapeutics. The compound's distinct chemical properties, including its stability and ability to interact with biological targets, have positioned it as a subject of intense research.

One of the key areas of investigation has been the synthesis and optimization of 2,2-dimethyl-1-(1-phenyl-1H-1,2,3-triazol-4-yl)cyclopropylmethanol. Researchers have developed novel synthetic routes to improve yield and purity, leveraging advancements in click chemistry and cyclopropanation techniques. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated an efficient one-pot synthesis method that reduces side reactions and enhances scalability. This methodological innovation is critical for facilitating further pharmacological evaluations and potential industrial applications.

In terms of biological activity, preliminary studies have highlighted the compound's potential as an inhibitor of specific enzymes involved in inflammatory pathways. Molecular docking simulations and in vitro assays suggest that 2,2-dimethyl-1-(1-phenyl-1H-1,2,3-triazol-4-yl)cyclopropylmethanol exhibits high affinity for cyclooxygenase-2 (COX-2), a target implicated in conditions such as arthritis and chronic pain. These findings are supported by data showing reduced prostaglandin E2 (PGE2) production in treated cell lines, indicating anti-inflammatory properties. Further in vivo studies are underway to validate these effects and assess therapeutic potential.

Another promising avenue of research involves the antimicrobial properties of this compound. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 2,2-dimethyl-1-(1-phenyl-1H-1,2,3-triazol-4-yl)cyclopropylmethanol displayed moderate to strong activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell wall synthesis, although detailed structural-activity relationship (SAR) studies are needed to optimize efficacy and reduce toxicity.

Despite these advancements, challenges remain in the development of 2,2-dimethyl-1-(1-phenyl-1H-1,2,3-triazol-4-yl)cyclopropylmethanol as a therapeutic agent. Issues such as bioavailability, metabolic stability, and off-target effects must be addressed through systematic medicinal chemistry optimization. Recent efforts have focused on prodrug strategies and formulation technologies to enhance pharmacokinetic profiles. Collaborative research between academia and industry will be essential to translate these findings into clinically viable solutions.

In conclusion, 2,2-dimethyl-1-(1-phenyl-1H-1,2,3-triazol-4-yl)cyclopropylmethanol (CAS: 2228166-13-8) represents a versatile and promising compound in chemical biology and drug discovery. Its unique structure and demonstrated bioactivities underscore its potential across multiple therapeutic areas. Ongoing research aims to refine its properties and explore new applications, positioning it as a molecule of significant interest for future studies.